Cas no 835598-21-5 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[[(5E)-1-oxo-5-tetradecen-1-yl]oxy]-, inner salt,(2R)-)

• Product Name: 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[[(5E)-1-oxo-5-tetradecen-1-yl]oxy]-, inner salt,(2R)-
• CAS No: 835598-21-5
• Molecular Formula: C₂₁H₃₉NO₄
• Molecular Weight: 369.53866
• CID: 716172
• PubChem ID: 22833575

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[[(5E)-1-oxo-5-tetradecen-1-yl]oxy]-, inner salt,(2R)- Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[[(5E)-1-oxo-5-tetradecen-1-yl]oxy]-, inner salt,(2R)-
• 3-tetradec-5-enoyloxy-4-(trimethylazaniumyl)butanoate
• cis-5-Tetradecenoylcarnitine
• (5Z)-tetradecenoylcarnitine
• 3-[(5Z)-tetradec-5-enoyloxy]-4-(trimethylammonio)butanoate
• 3-[(Z)-tetradec-5-enoyl]oxy-4-(trimethylazaniumyl)butanoate
• 835598-21-5
• SCHEMBL4346808
• CAR(14:1)
• CHEBI:73060
• Q27140269
• LMFA07070057
• 3-[(5Z)-tetradec-5-enoyloxy]-4-(trimethylazaniumyl)butanoate

• InChIKey： NNCBVXBBLABOCB-SEYXRHQNSA-N
• Inchi： InChI=1S/C21H39NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-21(25)26-19(17-20(23)24)18-22(2,3)4/h12-13,19H,5-11,14-18H2,1-4H3/b13-12-
• SMILES： CCCCCCCCC=CCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 369.28790873g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 369.28790873g/mol
• Heavy Atom Count: 26
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines